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Compound of Interest

Compound Name:
Sodium 2-hydroxy-3-

morpholinopropane-1-sulfonate

Cat. No.: B3023118 Get Quote

As a Senior Application Scientist, this guide provides in-depth technical support for

researchers, scientists, and drug development professionals using MOPSO buffer. Here, we

address common questions and troubleshooting scenarios related to the stability and long-term

storage of MOPSO to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is MOPSO and what is its effective pH range?
MOPSO, or 3-(N-Morpholino)-2-hydroxypropanesulfonic acid, is a zwitterionic biological buffer

that is structurally similar to the more commonly known MOPS buffer.[1] It is one of the "Good's

buffers," which are valued for their compatibility with biological systems.[2] MOPSO is

particularly useful for a pH range of 6.2 to 7.6, making it suitable for a variety of biochemical

and molecular biology applications, including cell culture media, electrophoresis, and protein

purification.[3][4]

Q2: What are the recommended storage conditions for
MOPSO powder?
To ensure the long-term stability of MOPSO in its solid, powdered form, it should be stored at

room temperature in a dry, dark environment.[3][5] It is crucial to keep the container tightly

sealed to protect it from moisture and air, which can lead to degradation.[5][6] While some
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sources suggest storage at -20°C for the free acid form, room temperature is generally

acceptable for both the free acid and sodium salt forms.[3][7]

Q3: How should I store prepared MOPSO buffer
solutions?
Once prepared, MOPSO buffer solutions are more susceptible to degradation than the powder

form. For optimal stability, it is recommended to store MOPSO solutions at 2-8°C.[8] To prevent

contamination and degradation, it is best to prepare the buffer with high-purity water and

reagents.[9][10] If sterility is required, filtration through a 0.22 µm filter is the recommended

method, as autoclaving can cause partial degradation of the buffer.[8][11] For long-term

storage, aliquoting the solution into single-use volumes can help to avoid repeated freeze-thaw

cycles and minimize the risk of contamination.[5][12]

Q4: What is the expected shelf life of MOPSO buffer?
The shelf life of MOPSO can vary depending on its form and storage conditions.

Form
Recommended Storage
Conditions

Typical Shelf Life

Powder
Room temperature, dry, dark,

tightly sealed[3][5]
Several years[13]

Solution
2-8°C, protected from light[8]

[10]

Up to 3 years for commercially

prepared solutions[8]; shorter

for lab-prepared solutions,

regular verification is

recommended[5]

It is important to note that the stability of laboratory-prepared solutions should be regularly

verified, especially if they are stored for extended periods.[5]

Q5: What are the signs of MOPSO buffer degradation?
A common sign of MOPSO buffer degradation is a change in color, often to a yellow or

brownish tint.[10] This discoloration can be caused by oxidation from exposure to air and light,
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especially in the presence of metal ions.[10][14] Other indicators of degradation or

contamination in a prepared solution include turbidity or the presence of precipitates.[10] If any

of these signs are observed, it is recommended to discard the buffer and prepare a fresh batch

to avoid compromising experimental results.

Troubleshooting Guide
This section addresses specific issues that you may encounter during the preparation and use

of MOPSO buffer.

Issue 1: The pH of my MOPSO buffer is incorrect or
drifts over time.
Possible Causes:

Temperature Effects: The pKa of MOPSO, like many buffers, is temperature-dependent.[15]

This means the pH of the solution will change with temperature.

Improper Preparation: Inaccurate weighing of the MOPSO powder or incorrect adjustment of

the pH with acid or base can lead to an incorrect starting pH.[9]

Contamination: Microbial contamination can alter the pH of the buffer solution over time.[10]

Exposure to Air: Absorption of atmospheric carbon dioxide can lead to a decrease in the pH

of the buffer solution.[5]

Solutions:

Calibrate at the Correct Temperature: Always calibrate your pH meter before use and adjust

the final pH of your MOPSO buffer at the temperature at which you will be performing your

experiment.[15]

Ensure Accurate Preparation: Use a calibrated balance to weigh the MOPSO powder and

high-purity water for dissolution.[9] Add the acid or base for pH adjustment slowly while

monitoring the pH.
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Sterile Filtration: For applications requiring sterility, filter the buffer solution through a 0.22 µm

filter to remove any microbial contaminants.[16]

Proper Storage: Keep the buffer container tightly sealed when not in use to minimize

exposure to air.[16]

Issue 2: My MOPSO buffer solution has turned yellow.
Possible Causes:

Oxidation: Prolonged exposure to air and light can cause the MOPSO molecule to oxidize,

leading to the formation of colored byproducts.[10][14]

Photosensitivity: MOPSO is sensitive to light, and exposure, particularly to UV light, can

induce photochemical reactions that result in a yellow color.[5][14]

Contamination with Metal Ions: The presence of certain metal ions can catalyze the oxidation

of MOPSO.[10]

Improper Storage: Storing the buffer at elevated temperatures can accelerate degradation

reactions.[5][14]

Solutions:

Protect from Light: Store MOPSO buffer solutions in dark or amber-colored bottles to protect

them from light.[5][16]

Minimize Air Exposure: Keep buffer containers tightly sealed to minimize contact with oxygen

in the air.[16]

Use High-Purity Reagents: Prepare your buffer using high-purity water and reagents to avoid

introducing metal ion contaminants.[10]

Store at Recommended Temperatures: Store MOPSO solutions at 2-8°C to slow down the

rate of degradation.[8]
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Issue 3: I'm observing precipitation or turbidity in my
MOPSO buffer.
Possible Causes:

Low Temperature: MOPSO has a lower solubility at colder temperatures. If a concentrated

stock solution is stored at 2-8°C, it may precipitate.

Contamination: Microbial growth can lead to turbidity in the buffer solution.[10]

Incompatibility with Other Reagents: Although MOPSO has low metal-binding capabilities, it

can form complexes with some metal ions, which could potentially lead to precipitation under

certain conditions.[3][17]

Solutions:

Warm to Room Temperature: If precipitation is observed after cold storage, gently warm the

solution to room temperature and mix well to redissolve the precipitate.

Sterile Filtration: To prevent microbial contamination, filter the buffer through a 0.22 µm filter

upon preparation.[16]

Check for Compatibility: When adding other reagents to your MOPSO buffer, ensure they are

compatible and will not cause precipitation.

Experimental Workflow: Preparation of 0.5 M MOPSO
Stock Solution (pH 7.4)

Weighing: Accurately weigh 112.63 g of MOPSO powder.[9]

Dissolving: Add the MOPSO powder to a beaker containing approximately 800 mL of high-

purity water.[18]

pH Adjustment: While stirring, slowly add a 10 N sodium hydroxide (NaOH) solution to adjust

the pH to 7.4.[9] Use a calibrated pH meter to monitor the pH.
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Final Volume: Once the desired pH is reached, transfer the solution to a 1 L volumetric flask

and add high-purity water to bring the final volume to 1 L.[18]

Sterilization and Storage: If required, sterilize the solution by filtering it through a 0.22 µm

filter. Store the solution in a sterile, tightly sealed container at 2-8°C, protected from light.
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Caption: Key factors influencing the stability of MOPSO buffer.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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